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Compound of Interest

Compound Name: (S)-(+)-1-Cyclohexylethylamine

CAS No.: 17430-98-7; 2979-22-8

Cat. No.: B2852713 Get Quote

An In-Depth Technical Guide to the Density of (S)-(+)-1-Cyclohexylethylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-(+)-1-Cyclohexylethylamine [CAS Number: 17430-98-7] is a chiral primary amine that

serves as an indispensable building block in modern asymmetric synthesis.[1] Its

stereochemically defined structure is instrumental in the development of enantiomerically pure

compounds, particularly within the pharmaceutical and agrochemical industries where specific

stereoisomers are essential for therapeutic efficacy and selectivity.[2][3] As with any critical raw

material, a comprehensive understanding of its physicochemical properties is fundamental for

its effective application in synthesis, process scale-up, purification, and formulation.

Among these properties, density is a cornerstone physical constant. It is a simple yet powerful

parameter that provides insights into a material's purity and is crucial for the precise execution

of chemical processes. This technical guide offers an in-depth exploration of the density of (S)-
(+)-1-Cyclohexylethylamine, detailing its reported values, the critical importance of this

parameter in a research and development setting, and robust, validated methodologies for its

accurate experimental determination.

Physicochemical and Identification Data
A precise understanding of a compound begins with its fundamental properties. (S)-(+)-1-
Cyclohexylethylamine is a colorless to pale yellow liquid with a characteristic amine odor.[4]
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Its key identifying and physical properties are summarized below.

Property Value Source(s)

Molecular Formula C₈H₁₇N [4][5][6]

Molecular Weight 127.23 g/mol [4][5][7][8]

CAS Number 17430-98-7 [4][6][7][8]

IUPAC Name (1S)-1-cyclohexylethanamine [4][5]

Synonyms

(S)-(+)-α-

Methylcyclohexanemethylamin

e, (S)-(+)-(1-

Aminoethyl)cyclohexane

[3][4][7]

Boiling Point
60 °C at 12 mmHg; 177-178

°C (lit.)
[7][8]

Refractive Index n20/D 1.4614 (lit.) [7][8]

Reported Density Values
The density of (S)-(+)-1-Cyclohexylethylamine has been reported in literature and by various

commercial suppliers. As density is temperature-dependent, it is crucial to note the conditions

under which the measurement was taken. A summary of available data is presented below.

Density (g/mL) Temperature (°C) Source(s)

0.856 25 [7][8]

0.866 20 [7][8]

0.87 Not Specified [2][3]

0.94 25 [7]

Note: The value of 0.94 g/mL at 25°C appears to be an outlier in the available data and may

warrant further investigation or verification if critical to an application.
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The Critical Role of Density in Research and Drug
Development
While a simple physical constant, density is a parameter with significant implications across the

entire lifecycle of chemical and pharmaceutical development. Its accurate determination is not

merely an academic exercise but a practical necessity for ensuring reproducibility, safety, and

quality.

Stoichiometric Precision in Synthesis: In many laboratory and manufacturing settings, liquids

are often dispensed by volume for convenience and efficiency. Density provides the essential

conversion factor to determine the precise mass of the amine being added to a reaction,

ensuring accurate stoichiometric ratios which are critical for reaction yield, purity, and

minimizing side-product formation.

Quality Control (QC) and Material Verification: Density serves as a first-line, non-destructive

test for raw material identity and purity. An incoming batch of (S)-(+)-1-
Cyclohexylethylamine should exhibit a density within a tight, pre-defined specification at a

given temperature. Deviations can signal contamination, the presence of solvents, or that the

incorrect material has been supplied.

Process Engineering and Scale-Up: During process development and scale-up, density data

is vital for engineering calculations. It is used to size reactors, pumps, and other fluid

handling equipment. Furthermore, it influences heat and mass transfer calculations, which

are critical for maintaining process control and safety in larger vessels.

Formulation and Drug Product Manufacturing: In the development of a final drug product, the

density of intermediates and the active pharmaceutical ingredient (API) is crucial.[2] It is

used for preparing solutions of a specific molarity or weight/volume percentage, and it can

influence properties of solid dosage forms, such as powder flow and tablet compaction.
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Caption: Logical flow of density data application.

Experimental Protocols for Density Determination
To ensure trustworthiness and reproducibility, the density of (S)-(+)-1-Cyclohexylethylamine
should be determined using a validated, precise method. The two most common and reliable

methods for liquids are the gravimetric determination using a pycnometer and the instrumental

method using a digital density meter.

Method 1: Pycnometer (Specific Gravity Bottle) Method
This classic gravimetric method is highly accurate when performed with care and relies on the

precise determination of the mass of a known volume of the liquid.[9][10]
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Causality and Principle: The pycnometer is a glass flask with a precisely fitted stopper that has

a capillary bore, ensuring that the flask can be filled with a constant, reproducible volume. By

weighing the pycnometer empty, filled with a reference liquid of known density (e.g., deionized

water), and finally filled with the sample liquid, the density of the sample can be calculated with

high precision. Temperature control is the most critical variable for accuracy.

Detailed Step-by-Step Protocol:

Preparation: Thoroughly clean a pycnometer (e.g., 10 mL or 25 mL) with a suitable solvent,

followed by deionized water and acetone. Dry the pycnometer completely in an oven and

allow it to cool to ambient temperature in a desiccator.

Mass of Empty Pycnometer (m₁): Weigh the clean, dry pycnometer with its stopper on an

analytical balance to four decimal places. Record this mass as m₁.

Calibration with Deionized Water:

Fill the pycnometer with deionized water that has been equilibrated in a constant

temperature water bath (e.g., 20.0 °C or 25.0 °C).

Insert the stopper carefully, allowing excess water to exit through the capillary. Ensure no

air bubbles are trapped.

Submerge the filled pycnometer (up to the neck) in the constant temperature water bath

for at least 20 minutes to ensure thermal equilibrium.

Remove the pycnometer, carefully wipe the exterior dry, and re-weigh it. Record this mass

as m₂.

Mass of Sample (m₃): Empty and dry the pycnometer. Fill it with (S)-(+)-1-
Cyclohexylethylamine, ensuring it is also at the same constant temperature. Repeat the

process of inserting the stopper, equilibrating in the water bath, drying the exterior, and

weighing. Record this mass as m₃.

Calculation:

Mass of water (m_water): m_water = m₂ - m₁
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Volume of pycnometer (V): V = m_water / ρ_water (where ρ_water is the known density of

water at the specific temperature, e.g., 0.99820 g/mL at 20.0 °C).

Mass of sample (m_sample): m_sample = m₃ - m₁

Density of sample (ρ_sample):ρ_sample = m_sample / V

Pycnometer Workflow

1. Weigh Empty
Pycnometer (m1) 2. Fill with Water

at Temp (T)
5. Fill with Sample

at Temp (T)3. Weigh Water-Filled
Pycnometer (m2)

4. Calculate Volume
V = (m2-m1)/ρ_water

6. Weigh Sample-Filled
Pycnometer (m3)

7. Calculate Density
ρ_sample = (m3-m1)/V

Click to download full resolution via product page

Caption: Experimental workflow for the pycnometer method.

Method 2: Oscillating U-tube (Digital Density Meter)
This instrumental method is rapid, requires a small sample volume, and provides highly

accurate and repeatable results.

Causality and Principle: The instrument contains a U-shaped borosilicate glass tube that is

electromagnetically excited to oscillate at its characteristic frequency. This frequency is

dependent on the total mass of the tube and its contents. When the tube is filled with a sample,

the frequency changes. The instrument measures this change and, based on prior calibration

with fluids of known density (like air and water), directly calculates and displays the sample's

density. Built-in Peltier elements provide precise temperature control.

Detailed Step-by-Step Protocol:

Instrument Calibration: Perform a two-point calibration check using dry air and fresh,

degassed, ultrapure water at the desired measurement temperature (e.g., 20.0 °C or 25.0

°C) as per the instrument's operating procedure.
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Cell Cleaning: Ensure the measuring cell is clean and dry. Flush with a suitable solvent (e.g.,

ethanol or acetone) and dry with a stream of air or nitrogen if necessary.

Sample Introduction: Using a syringe, inject the (S)-(+)-1-Cyclohexylethylamine sample

into the measuring cell. Inject slowly and smoothly to avoid introducing air bubbles, which will

cause erroneous results.

Equilibration and Measurement: Allow the instrument to achieve thermal equilibrium. The

density reading will stabilize once the set temperature is reached.

Data Recording: Record the stable density value displayed by the instrument.

Post-Measurement Cleaning: Clean the cell thoroughly with a suitable solvent to prevent

residue from affecting subsequent measurements.

Self-Validation and Data Interpretation
The slight variations in reported density values underscore the importance of in-house

verification.[3][7][8] Factors such as the purity grade (e.g., 98% vs ≥99%) and the specific

experimental method can contribute to these differences. For any critical application,

particularly in a regulated GxP (Good 'x' Practice) environment, relying solely on supplier data

is insufficient.

A self-validating system involves:

Method Suitability: Choosing a method appropriate for the required level of precision (e.g.,

digital densitometer for high-throughput QC).

Calibration: Regular calibration of the equipment (analytical balance, thermometer, digital

densitometer) with traceable standards.

Replicate Measurements: Performing measurements in triplicate to ensure repeatability and

calculate standard deviation.

Systematic Documentation: Recording all experimental parameters, including temperature,

equipment IDs, sample batch number, and raw data, in a controlled laboratory notebook.
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By adhering to these principles, researchers and drug development professionals can generate

trustworthy and defensible density data, ensuring the quality and consistency of their work.

Conclusion
The density of (S)-(+)-1-Cyclohexylethylamine is a fundamental physicochemical property

with far-reaching implications in its application as a chiral building block. With established

literature values centering around 0.866 g/mL at 20 °C and 0.856 g/mL at 25 °C, this parameter

is essential for ensuring stoichiometric accuracy in synthesis, verifying material quality, and

enabling robust process scale-up and formulation. The use of validated experimental protocols,

such as the pycnometer or digital densitometer methods, allows for the precise and reliable

determination of this critical constant, underpinning scientific integrity and contributing to the

successful development of novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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